10.1039/C2AY05596A | Direct electron transfer of ferritin on electrodeposited nickel oxide cubic nanoparticles

Direct electron transfer of ferritin on electrodeposited nickel oxide cubic nanoparticles

Analytical Methods Pub Date: 2012-03-15 DOI: 10.1039/C2AY05596A

Abstract

Immobilization of protein molecules on the surface of nanoparticles has many applications in sensing and biosensing. A variety of covalent and non-covalent methods have been reported for protein immobilization on nanoparticles. In this work, nickel oxide cubic nanoparticles (NiOx NPs) were synthesized by electrodeposition method. Iron storage protein molecules (ferritin) were directly adsorbed on the surface of the nanoparticles by cyclic voltammetry (CV). Electrochemical parameters of immobilized ferritin including formal potential (E^0′) and charge transfer coefficient (α) were estimated. The results show that the electrodeposited NPs provide an efficient substrate for the immobilization of ferritin. The prepared biosensor exhibits an electrocatalytic activity for the reduction of hydrogen peroxide.

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Journal Name：Analytical Methods

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